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Compound of Interest

Compound Name: AT7867 dihydrochloride

Cat. No.: B605655

AT7867 Dihydrochloride Technical Support
Center

This technical support center provides researchers, scientists, and drug development
professionals with comprehensive guidance on the stability and storage of AT7867
dihydrochloride. Below you will find frequently asked questions, troubleshooting guides, and
detailed experimental protocols to ensure the integrity and optimal performance of this
compound in your experiments.

Frequently Asked Questions (FAQs)

Q1: How should solid AT7867 dihydrochloride be stored upon receipt?

Al: Upon receipt, solid AT7867 dihydrochloride should be stored at -20°C in a dry, dark
environment. When stored correctly, the solid compound is stable for up to three years. Before
opening, it is recommended to allow the vial to warm to room temperature to prevent
condensation, which can introduce moisture and potentially affect stability.

Q2: What is the recommended solvent for preparing stock solutions of AT7867
dihydrochloride?

A2: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration
stock solutions of AT7867 dihydrochloride.
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Q3: How should | store stock solutions of AT7867 dihydrochloride?

A3: Stock solutions of AT7867 dihydrochloride in DMSO should be aliquoted into single-use
volumes to minimize freeze-thaw cycles. These aliquots should be stored in tightly sealed vials
at -20°C for short-term storage (up to 1 month) or at -80°C for long-term storage (up to 6
months).[1]

Q4: What is the recommended storage for working solutions of AT7867 dihydrochloride?

A4: Working solutions of AT7867 dihydrochloride, especially those prepared for in vivo
studies, should be prepared fresh on the day of use.[1] If inmediate use is not possible, they
should be stored at 4°C for no longer than 24 hours. However, it is crucial to visually inspect for
any signs of precipitation before use.

Q5: What are the visible signs of AT7867 dihydrochloride degradation or precipitation?

A5: Degradation of AT7867 dihydrochloride is not always visually apparent. However, signs of
precipitation in a solution include a cloudy or hazy appearance, the formation of a thin film on
the surface of the container, or visible crystalline solids. If any of these are observed, it is
crucial to take corrective action as outlined in the troubleshooting guide.

Data Presentation
Table 1: Recommended Storage Conditions for AT7867

Dihydrochloride

Storage

Form Solvent Duration
Temperature
Solid Powder N/A -20°C Up to 3 years
Stock Solution DMSO -20°C Up to 1 month[1]
Stock Solution DMSO -80°C Up to 6 months[1]
Up to 24 hours
Working Solution Aqueous Buffer 4°C (prepare fresh is

recommended)[1]
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Table 2: Solubility of AT7867 Dihydrochloride in
Common Solvents

Solvent Solubility
DMSO = 50 mg/mL[2]
Ethanol ~10 mM[3]
Water Insoluble[4]

Troubleshooting Guide
Issue: Precipitation is observed in the AT7867
dihydrochloride stock solution upon thawing.

Cause: The solubility of the compound may have been exceeded, or the solution may have
been stored for too long or experienced multiple freeze-thaw cycles.

Solution:

Warm the solution: Gently warm the vial in a 37°C water bath for 5-10 minutes.

o Vortex or sonicate: After warming, vortex the solution vigorously or sonicate it in a water bath
until the precipitate is fully redissolved.

» Visual Inspection: Before use, carefully inspect the solution to ensure all precipitate has
dissolved.

o Centrifuge (if necessary): If a small amount of precipitate remains, centrifuge the vial at a
high speed (e.g., 10,000 x g) for 5 minutes and carefully transfer the supernatant to a new
tube. It is advisable to re-quantify the concentration of the supernatant if this step is
performed.

o Preventative Measures: To prevent future precipitation, ensure stock solutions are prepared
at an appropriate concentration and are aliquoted into single-use volumes to avoid repeated
freeze-thaw cycles.
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Issue: Precipitation occurs when diluting the DMSO
stock solution into an aqueous buffer or cell culture
medium.

Cause: AT7867 dihydrochloride has low agueous solubility. When a concentrated DMSO
stock is diluted into an aqueous environment, the compound can crash out of solution.

Solution:

Pre-warm the aqueous medium: Ensure your buffer or cell culture medium is pre-warmed to
37°C before adding the DMSO stock.

o Use a stepwise dilution: Instead of adding the highly concentrated stock directly, first create
an intermediate dilution of the compound in DMSO. Then, add this intermediate dilution
dropwise to the pre-warmed aqueous medium while gently vortexing.

» Minimize final DMSO concentration: Keep the final concentration of DMSO in your working
solution as low as possible, ideally below 0.5%. High concentrations of DMSO can be toxic
to cells and may not prevent precipitation upon significant dilution.

» Consider alternative formulation strategies: For in vivo studies, specific formulations with
excipients like PEG300, Tween-80, or SBE-3-CD can improve solubility.[1]

Experimental Protocols
Protocol: Preparation of AT7867 Dihydrochloride Stock
Solution

» Allow the vial of solid AT7867 dihydrochloride to equilibrate to room temperature before
opening.

» Add the appropriate volume of anhydrous DMSO to the vial to achieve the desired stock
concentration (e.g., 10 mM).

» Vortex the vial thoroughly until the compound is completely dissolved. Gentle warming to
37°C or brief sonication can be used to aid dissolution if necessary.
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 Aliquot the stock solution into single-use, low-binding microcentrifuge tubes.

» Store the aliquots at -20°C for short-term storage or -80°C for long-term storage.

Protocol: Assessment of AT7867 Dihydrochloride
Stability by HPLC

This protocol provides a general framework for assessing the stability of AT7867
dihydrochloride in a prepared stock solution.

Materials:
e AT7867 dihydrochloride stock solution in DMSO
o HPLC-grade acetonitrile (ACN)
o HPLC-grade water
o Formic acid (or other suitable mobile phase modifier)
e C18 reverse-phase HPLC column
e HPLC system with UV detector
Procedure:
» Prepare Mobile Phases:
o Mobile Phase A: 0.1% formic acid in water
o Mobile Phase B: 0.1% formic acid in acetonitrile
e Set up HPLC Method:
o Column: C18, e.g., 4.6 x 150 mm, 5 ym
o Flow Rate: 1.0 mL/min

o Injection Volume: 10 L
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o Detection Wavelength: Scan for optimal absorbance, typically around 254 nm.

o Gradient: A linear gradient from 5% to 95% Mobile Phase B over 20 minutes, followed by a
5-minute hold at 95% B and a 5-minute re-equilibration at 5% B. (This is a starting point
and should be optimized).

e Prepare Samples:

o Time Zero (TO) Sample: Dilute a fresh aliquot of your AT7867 dihydrochloride stock
solution in mobile phase A to a suitable concentration for HPLC analysis (e.g., 10 ug/mL).

o Stability Samples: Store aliquots of the stock solution under the desired storage conditions
(e.g., -20°C, 4°C, room temperature). At each time point (e.g., 1 week, 1 month, 3
months), thaw an aliquot and prepare a sample for HPLC analysis in the same manner as
the TO sample.

e Data Analysis:

[¢]

Run the samples on the HPLC system.

o Identify the peak corresponding to AT7867 dihydrochloride based on the retention time
of the TO sample.

o Calculate the peak area of the AT7867 dihydrochloride peak for each sample.

o Determine the percentage of the remaining compound at each time point relative to the TO
sample.

o The appearance of new peaks in the chromatogram of the stability samples may indicate
the presence of degradation products.

Mandatory Visualizations
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Caption: AT7867 dihydrochloride inhibits the PI3K/Akt signaling pathway.
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Caption: Troubleshooting workflow for AT7867 dihydrochloride solution precipitation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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storage-conditions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 9/9 Tech Support


https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Loss_of_Activity_for_Small_Molecule_Inhibitors_e_g_HT1171.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Troubleshooting_Compound_Precipitation_in_Cell_Culture_Media.pdf
https://www.benchchem.com/pdf/Technical_Support_Center_Preventing_Degradation_of_Small_Molecule_Inhibitors_in_Solution.pdf
https://www.chromatographyonline.com/view/development-of-stability-indicating-analytical-procedures-by-hplc-an-overview-and-best-practices
https://www.benchchem.com/product/b605655#at7867-dihydrochloride-stability-and-storage-conditions
https://www.benchchem.com/product/b605655#at7867-dihydrochloride-stability-and-storage-conditions
https://www.benchchem.com/product/b605655#at7867-dihydrochloride-stability-and-storage-conditions
https://www.benchchem.com/product/b605655#at7867-dihydrochloride-stability-and-storage-conditions
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b605655?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b605655?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

